Cas no 2229184-31-8 (3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-dimethylpropanoic acid
• CAS No: 2229184-31-8
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• CID: 5967278
• PubChem ID: 165709484
• Update Time: 2025-10-24

3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-dimethylpropanoic acid
• 2229184-31-8
• EN300-1996789

• Inchi： 1S/C10H15ClN2O2/c1-4-13-6-12-8(11)7(13)5-10(2,3)9(14)15/h6H,4-5H2,1-3H3,(H,14,15)
• InChI Key： RADAABPUHXXZOC-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(C(=O)O)(C)C)N(C=N1)CC

Computed Properties

• Exact Mass: 230.0822054g/mol
• Monoisotopic Mass: 230.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-dimethylpropanoic acid

Introduction to 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-dimethylpropanoic acid (CAS No. 2229184-31-8)

3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-dimethylpropanoic acid (CAS No. 2229184-31-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-dimethylpropanoic acid is notable for its combination of a chlorinated imidazole moiety and a dimethylpropanoic acid group. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The chlorinated imidazole ring is known for its ability to interact with various biological targets, while the dimethylpropanoic acid group contributes to the compound's solubility and metabolic stability.

In terms of synthesis, several methods have been reported for the preparation of 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-dimethylpropanoic acid. One common approach involves the reaction of 4-chloro-1-ethylimidazole with an appropriate carboxylic acid derivative under suitable conditions. This method typically yields high purity and good yields, making it a preferred choice for large-scale production. Recent advancements in synthetic chemistry have also explored alternative routes that enhance the efficiency and sustainability of the synthesis process.

The biological activities of 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-dimethylpropanoic acid have been extensively studied in both in vitro and in vivo models. One of the most significant findings is its potent anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory diseases. Additionally, studies have demonstrated its ability to modulate immune responses, which could be beneficial in autoimmune disorders.

Beyond its anti-inflammatory effects, 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-dimethylpropanoic acid has also exhibited promising antiviral activity. Preclinical studies have indicated that it can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). This broad-spectrum antiviral activity suggests that the compound could be developed as a therapeutic agent against viral infections.

In the realm of cancer research, 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-dimethylpropanoic acid has shown potential as an anticancer agent. Studies have reported that it can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. These findings highlight its potential as a novel therapeutic option for cancer treatment.

The pharmacokinetic properties of 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2-dimethylpropanoic acid have also been investigated to ensure its suitability for clinical applications. Research has demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's high oral bioavailability and low toxicity make it an attractive candidate for further development into a viable drug product.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-chloro-1-ethyl-1H-imidazol-5-y)-2,2-dimethylpropanoic acid. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects observed in patients. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 3-(4-chloro-1-ethyl-H-imidazol--yl)-,-dimethylpropanoic acid (CAS No. 2229184--8) represents a promising molecule with diverse biological activities and therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing medical treatments for various diseases.